Cas no 2228941-51-1 (tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate
• CAS No: 2228941-51-1
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 5903766
• PubChem ID: 165828620
• Update Time: 2025-06-09

tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate
• EN300-1876085
• 2228941-51-1
• tert-butyl N-[3-(1-aminocyclohexyl)-4-chlorophenyl]carbamate

• Inchi： 1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-12-7-8-14(18)13(11-12)17(19)9-5-4-6-10-17/h7-8,11H,4-6,9-10,19H2,1-3H3,(H,20,21)
• InChI Key： LPHBWLLMMATAJP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(CCCCC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate

Introduction to tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate (CAS No. 2228941-51-1)

tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228941-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the carbamate class, characterized by the presence of a carbonyl group attached to a nitrogen atom, which is further linked to an alkyl or aryl group. The specific structural features of tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate, including the tert-butyl moiety, the 1-aminocyclohexyl side chain, and the 4-chlorophenyl aromatic ring, contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Meanwhile, the 1-aminocyclohexyl moiety introduces steric hindrance and potential hydrogen bonding capabilities, which can influence both its solubility and interactions with biological targets. The presence of the 4-chlorophenyl ring adds another layer of electronic and steric effects, making this compound a versatile scaffold for drug discovery.

In recent years, there has been growing interest in carbamate derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in modulating various enzymatic pathways and receptor interactions. For instance, carbamates have shown promise in inhibiting enzymes such as carbonic anhydrase, which is relevant in treating conditions like glaucoma and altitude sickness. Additionally, they have been investigated for their role in neurodegenerative diseases, where modulation of neurotransmitter pathways is crucial.

One of the most compelling aspects of tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects while also offering new opportunities for therapeutic intervention. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it an attractive candidate for further investigation. Researchers have been particularly interested in its potential as a scaffold for developing novel drugs that can address unmet medical needs.

The 1-aminocyclohexyl side chain in this compound is particularly noteworthy, as it can serve as a hinge region that allows for optimal binding to biological targets. This feature is often exploited in drug design to enhance binding affinity and selectivity. Furthermore, the 4-chlorophenyl ring can participate in π-stacking interactions with aromatic residues in proteins, which can further stabilize the binding interface. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of compounds like tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate with high accuracy. These tools have been instrumental in identifying key pharmacophores and optimizing lead structures for better efficacy and reduced toxicity. By leveraging these technologies, scientists can accelerate the process of drug development and bring new therapeutic agents to market more quickly.

The pharmaceutical industry has been particularly keen on exploring novel carbamate derivatives due to their versatility and potential therapeutic applications. Companies are investing heavily in research programs aimed at identifying new molecules that can modulate disease-related pathways effectively. tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate represents one such promising candidate that has generated significant interest within the scientific community.

In conclusion, tert-butyl N-3-(1-aminocyclohexyl)-4-chlorophenylcarbamate (CAS No. 2228941-51-1) is a structurally complex organic compound with potential applications in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in addressing complex medical challenges.